Vinyl octanoate
Overview
Description
Vinyl octanoate, also known as ethyl octanoate and ethyl octylate, is an ester of octanoic acid . It is a volatile organic compound (VOC) used in many industrial applications, from flavorings to coatings, and it is also used in the synthesis of other compounds.
Synthesis Analysis
The transesterification reaction between cellulose and vinyl esters, including this compound, is a clean and facile strategy for the tunable synthesis of cellulose esters . This reaction can proceed smoothly even at room temperature . In a study, a series of cellulose esters with degrees of substitution from 0.58 to 3.0 were prepared successfully under mild conditions without adding any external catalysts .Molecular Structure Analysis
This compound has a molecular formula of C10H18O2, with an average mass of 170.249 Da and a monoisotopic mass of 170.130676 Da . It contains a total of 29 bonds, including 11 non-H bonds, 2 multiple bonds, 8 rotatable bonds, 2 double bonds, and 1 aliphatic ester .Chemical Reactions Analysis
This compound has been used in the modification of cellulose nanofiber (CNF) films with vinyl esters of variable alkyl chain length using a deep eutectic solvent (DES) of imidazole and triethylmethylammonium chloride as a reaction medium . The modification improved water vapor barrier properties of the films and resulted in improved mechanical properties at the wet state .Physical And Chemical Properties Analysis
This compound is a liquid at 20°C . It has a boiling point of 135°C at 100 mmHg , and a flash point of 75°C . Its specific gravity at 20/20 is 0.88 , and it is soluble in methanol . It has a refractive index of 1.43 .Scientific Research Applications
Cytocompatibility in Tissue Conditioners
Vinyl octanoate has been explored for its cytocompatibility in tissue conditioners. A study investigated the cytotoxicity and estrogenic activity of vinyl esters, including this compound, in human fibroblasts and keratinocytes. The research found that this compound was one of the least cytotoxic and had no estrogenic activity, making it a potential plasticizer for phthalate- and ethanol-free tissue conditioners (Hashimoto et al., 2007).
Plasticization of Poly(Vinyl Chloride)
This compound has been used as a plasticizer for poly(vinyl chloride) (PVC). A study compared the efficiency of various plasticizers, including poly(ε-caprolactone) (PCL) with octanoate-terminal groups, and found them comparable to di(ethylhexyl) phthalate (DEHP) in terms of mechanical properties and biodegradability (Shi et al., 2011).
Biomedical Applications of Degradable Vinyl Polymers
This compound is part of a broader category of vinyl polymers that have garnered interest for their biomedical applications. Research indicates that the development of synthetic strategies for degradable vinyl polymers, which could include this compound, opens new opportunities in areas like nanomedicine and environmental protection (Delplace & Nicolas, 2015).
Synthesis of Flavors using Acoustic Cavitation
This compound, through its derivative octyl ethanoate, plays a role in the synthesis of flavors. A study utilized acoustic cavitation for the synthesis of octyl ethanoate, highlighting the role of vinyl esters in enhancing the efficiency of flavor synthesis (Tomke & Rathod, 2016).
Stabilizers in Polymer Chemistry
Research has explored the use of vinyl esters, including this compound, as stabilizers for dispersion polymerization. This work showed the potential of this compound in adjusting solubility and providing steric stabilization in specific polymerization processes (Park et al., 2011).
Influence on Decomposition and Crystallization Behavior
The impact of this compound on the thermal stability and crystallization behavior of polymers was investigated, revealing that its presence affects decomposition steps and transitions from amorphous to semi-crystalline states in polymers (Heinze et al., 2016).
Applications in Polymer Modification
This compound contributes to the modification and application of poly(vinylidene fluoride) (PVDF) membranes, widely used in scientific research and industrial processes like water treatment and gas separation (Kang & Cao, 2014).
Safety and Hazards
Future Directions
Vinyl octanoate and related compounds have potential for future research and applications. For instance, the modification of cellulose nanofiber films with this compound could lead to improved materials with enhanced water vapor barrier properties . Furthermore, the transesterification reaction between cellulose and vinyl esters presents a clean and facile strategy for the tunable synthesis of cellulose esters , which could have wide-ranging applications in various industries.
Mechanism of Action
Target of Action
Vinyl octanoate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . .
Mode of Action
It is known that this compound can interact with various biological materials and organic compounds in life science related research .
Biochemical Pathways
It is known that this compound can affect various biochemical pathways in life science related research .
Pharmacokinetics
It is known that this compound can have various impacts on the pharmacokinetics in life science related research .
Result of Action
It is known that this compound can have various molecular and cellular effects in life science related research .
Action Environment
It is known that various environmental factors can influence the action, efficacy, and stability of this compound in life science related research .
properties
IUPAC Name |
ethenyl octanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h4H,2-3,5-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDADGJLZNIRFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
29499-55-6 | |
Record name | Octanoic acid, ethenyl ester, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29499-55-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID00231372 | |
Record name | Octanoic acid, vinyl ester (mixed isomers) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00231372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
818-44-0 | |
Record name | Vinyl octanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=818-44-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Vinyl octanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000818440 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Vinyl octanoate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32643 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Octanoic acid, vinyl ester (mixed isomers) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00231372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Vinyl octanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.320 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | VINYL OCTANOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/93P9545E8A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.